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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the cultural

adaptation of internet-based Cognitive Behavioral Therapy (iCBT) interventions for diverse

populations.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental difference between "surface structure" and "deep structure"

cultural adaptations?

A1: Surface structure adaptations involve modifying the observable characteristics of an

intervention to match the target population.[1][2] This can include translating materials into the

local language, using images that reflect the target culture, and adjusting the aesthetics of the

iCBT platform.[1][2] Deep structure adaptations, on the other hand, involve changing the core

components of the therapy to align with the cultural values, beliefs, and practices of the target

population.[1] This might include reframing concepts to be more culturally congruent,

incorporating traditional healing practices, or adjusting therapeutic goals to reflect collectivist

versus individualistic cultural orientations.

Q2: What are the initial steps in planning the cultural adaptation of an iCBT intervention?
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A2: A crucial first step is to conduct a thorough literature review and engage with community

stakeholders to understand the cultural context and mental health needs of the target

population. This involves gathering background information on cultural norms, values, and

beliefs related to mental health, as well as identifying potential barriers and facilitators to

engagement with iCBT. It is also essential to form a collaborative partnership with community

representatives to ensure the adaptation process is community-driven and culturally sensitive.

Q3: How can we ensure that our adapted iCBT intervention is not based on cultural

stereotypes?

A3: To avoid stereotyping, it is critical to engage in a community-based participatory research

(CBPR) approach. This involves forming a working group that includes members of the target

community, clinicians, and researchers. This collaborative approach ensures that adaptations

are based on the lived experiences and preferences of the community rather than on

preconceived notions. Qualitative methods, such as in-depth interviews and focus groups with

potential users, are invaluable for gathering nuanced insights.

Q4: What is "measurement equivalence" and why is it critical in cross-cultural iCBT research?

A4: Measurement equivalence refers to whether a measurement instrument (e.g., a depression

scale) measures the same construct in the same way across different cultural groups. Without

establishing measurement equivalence, it is impossible to make meaningful comparisons of

outcomes across cultures. Differences in scores may be due to cultural biases in the instrument

rather than actual differences in the underlying construct. There are different levels of

equivalence, including construct, measurement unit, and full score equivalence, that need to be

assessed.

Troubleshooting Guides
Issue 1: Low engagement and high dropout rates in the adapted iCBT program.
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Potential Cause Troubleshooting Steps

Mismatch between the intervention's core

assumptions and the users' cultural values.

Review qualitative data from the initial

adaptation phase to identify any misalignments.

For example, the emphasis on individual

autonomy in standard CBT may conflict with

collectivist values. Consider reframing exercises

to emphasize family or community harmony.

Language and communication barriers.

Even with translation, idioms and technical

jargon can be confusing. Conduct usability

testing with members of the target community to

identify and simplify unclear language. Consider

adding audiovisual introductions or explanations

in the users' native language.

Lack of trust in the research or intervention.

Involve community leaders and trusted

organizations in the dissemination of information

about the iCBT program. Ensure that the

research team is culturally diverse and has

received cultural sensitivity training.

Practical barriers to access.

Assess for and address issues such as limited

internet access, lack of private spaces to

complete modules, or low digital literacy.

Consider offering offline access to materials or

providing support through community health

workers.

Issue 2: Difficulty in recruiting participants from the target population.
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Potential Cause Troubleshooting Steps

Stigma associated with mental health.

Frame the iCBT intervention in terms of overall

well-being or stress management rather than

mental illness. Collaborate with community

leaders to destigmatize help-seeking.

Lack of awareness or understanding of iCBT.

Develop culturally appropriate informational

materials and disseminate them through trusted

community channels. Conduct informational

sessions in community settings to explain the

intervention and answer questions.

Distrust of the research institution.

Emphasize the collaborative nature of the

project and the involvement of community

partners. Ensure that the research protocol has

been reviewed and approved by a community

advisory board.

Data Presentation
Table 1: Outcomes of a Culturally Adapted CBT-Based Intervention

This table presents the results from a pilot study of a culturally adapted, CBT-based, third-wave

therapy manual for individuals from minoritized ethnic groups with mental health conditions.

Outcome

Measure

Baseline (Mean

± SD)

Post-

Intervention

(Mean ± SD)

12-Week

Follow-up

(Mean ± SD)

Effect Size

(Partial η²)

HADS

Depression
11.21 ± 4.28 7.11 ± 4.23 7.74 ± 4.67 0.42

HADS Anxiety 13.37 ± 4.05 9.58 ± 4.54 10.11 ± 5.09 0.36

CORE Total

Score
19.33 ± 6.45 12.33 ± 7.21 13.00 ± 8.11 0.50

WHODAS 21.00 ± 9.87 14.50 ± 10.01 15.18 ± 11.12 0.38
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HADS: Hospital Anxiety and Depression Scale; CORE: Clinical Outcomes in Routine

Evaluation; WHODAS: World Health Organization Disability Assessment Schedule 2.0. A

higher score indicates greater symptom severity or disability.

Table 2: Dropout Rates in Various iCBT Studies

This table provides a summary of dropout rates reported in different studies of iCBT for

depression and anxiety, offering a general context for researchers.

Study/Meta-analysis Population Intervention Dropout Rate

Kaltenthaler et al.

(2008)
Adults with depression iCBT Mean of 32%

Richards &

Richardson (2012)
Adults with depression iCBT 57% (liberal definition)

Koelen et al. (2024) University students
iCBT for depression

and anxiety

28% (early), 26%

(midway)

Chavira et al. (2014)
Latinx primary care

patients with anxiety

CBT (not exclusively

iCBT)
58%

Experimental Protocols
Protocol 1: Community-Based Participatory Research (CBPR) for iCBT Adaptation

This protocol outlines a phased approach to culturally adapting an iCBT intervention using

CBPR principles.

Phase 1: Partnership Building

Identify and engage key community stakeholders, including community leaders, potential

users, and mental health providers.

Establish a community advisory board (CAB) or a working group with equitable

representation from all partners.

Collaboratively define the research goals, roles, and decision-making processes.
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Phase 2: Formative Research (Qualitative Data Collection)

Conduct in-depth interviews and focus groups with members of the target community to

understand:

Cultural conceptualizations of mental health and illness.

Help-seeking behaviors and attitudes towards digital interventions.

Specific cultural factors that may influence engagement with CBT concepts.

Use semi-structured interview guides to explore these themes.

Phase 3: Adaptation

Analyze the qualitative data using thematic analysis to identify key themes for adaptation.

The working group collaboratively decides on specific surface and deep structure

modifications to the iCBT content and platform.

Modifications may include changes to language, metaphors, case studies, and the framing

of therapeutic tasks.

Phase 4: Usability Testing and Refinement

Develop a prototype of the culturally adapted iCBT intervention.

Conduct usability testing with a small group of potential users to gather feedback on the

clarity, cultural relevance, and ease of use of the platform.

Refine the intervention based on user feedback.

Phase 5: Pilot Testing and Evaluation

Conduct a pilot randomized controlled trial (RCT) to assess the feasibility, acceptability,

and preliminary efficacy of the adapted intervention compared to a control group (e.g.,

unadapted iCBT or waitlist).
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Collect both quantitative (e.g., symptom measures, engagement data) and qualitative

(e.g., exit interviews) data.

Mandatory Visualization
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Caption: Workflow for the Cultural Adaptation of an iCBT Intervention.
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Caption: Logical Relationship between Surface and Deep Structure Adaptations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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